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Introduction

Nystatin is a polyene antifungal antibiotic produced by Streptomyces noursei. Its primary

mechanism of action involves binding to ergosterol, a major sterol component of the fungal cell

membrane.[1][2] This binding alters the membrane's permeability, leading to the leakage of

essential intracellular components and ultimately, cell death.[1] This specific affinity for

ergosterol makes Nystatin a valuable tool for researchers working with yeast. Beyond its use

in preventing fungal contamination in cell culture, Nystatin serves as an effective selective

agent for isolating yeast strains that have developed resistance.

The development of Nystatin resistance in yeast, such as Saccharomyces cerevisiae and

Candida species, is typically associated with genetic mutations that alter the sterol composition

of the cell membrane.[3][4] These mutations often occur in the ergosterol biosynthesis pathway.

[5] Strains with reduced or modified ergosterol content exhibit decreased binding of Nystatin,

allowing them to survive and proliferate in its presence. Researchers can leverage this principle

to select for spontaneous or induced mutants with altered membrane characteristics. The

selection process can be performed in a single step or progressively, using increasing

concentrations of the antibiotic to isolate highly resistant strains.[6]
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These application notes provide detailed protocols for determining the minimum inhibitory

concentration (MIC) of Nystatin, preparing selection plates, and executing single-step and

multi-step selection strategies to isolate resistant yeast strains.

Data Presentation
Quantitative data is essential for designing effective selection experiments. The following tables

summarize key parameters for working with Nystatin.

Table 1: Minimum Inhibitory Concentrations (MIC) of Nystatin for Various Yeast Species

This table provides a reference for the susceptibility of different yeast species to Nystatin,

based on the broth microdilution method.[7]

Yeast Species
Number of
Strains Tested

MIC Range
(µg/mL)

MIC Range
(IU/mL)

Incubation
Time

Candida albicans
Multiple clinical &

control
0.625 - 1.25 3.7 - 7.4 24-48 hours[7]

Candida glabrata
Multiple clinical &

control
0.625 - 1.25 3.7 - 7.4 24-48 hours[7]

Candida

tropicalis

Multiple clinical &

control
0.625 - 1.25 3.7 - 7.4 24-48 hours[7]

Candida

parapsilosis

Multiple clinical &

control
0.625 - 1.25 3.7 - 7.4 24-48 hours[7]

Candida krusei Control strains 1.25 7.4 24-48 hours[7]

Geotrichum

candidum
1 clinical strain 1.25 7.4 48 hours[7]

Trichosporon

mucoides
2 clinical strains 1.25 7.4 48 hours[7]

Sensitive Fungi

(General)
Not specified 1.56 - 6.25 Not specified Not specified[2]
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Table 2: Recommended Nystatin Concentrations for Yeast Selection & Culture

Application
Recommended
Concentration (per mL of
medium)

Notes

Initial selection of resistant

mutants
10 - 60 units

Effective for isolating first-step

stable mutants of S.

cerevisiae.[6]

Selection of highly resistant

mutants
Up to 800 units

Used in second-step

selections from first-step

resistant mutants.[6]

General fungal control in

nutrient agar
50 - 100 units

Prevents fungal growth when

isolating bacteria.[8]

General fungal control in cell

culture

50 mg/L (approx. 250

units/mL)

Recommended concentration

for general use in cell culture

applications.[1][2]

Table 3: Preparation and Storage of Nystatin Stock Solutions
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Parameter Recommendation Details

Solvents

Dimethyl sulfoxide (DMSO)[2]

[9], Dimethylformamide (DMF)

[2], Methanol[2]

Nystatin is very slightly soluble

in water but freely soluble in

DMSO and DMF.[1][2] For use

in agar, a DMSO stock is

common.

Stock Concentration 5 - 25 mg/mL in DMSO

A 25 mg/mL stock is prepared

by dissolving ~2.5 mg of

Nystatin in 100 µL of 100%

DMSO.[9]

Storage
Aliquot and store at -20°C for

up to 4 months.[1]

The powder should be stored

at +4°C, protected from light,

heat, and air.[1]

Stability

Aqueous suspensions are

stable at 37°C for up to 3 days.

[1][2]

Heat, light, and oxygen

accelerate decomposition. Do

not autoclave Nystatin

solutions.[2]

Visualizations: Pathways and Workflows
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Experimental Protocols
Protocol 1: Preparation of Nystatin Stock Solution

This protocol details the preparation of a Nystatin stock solution for addition to culture media.

Materials:
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Nystatin powder (CAS #: 1400-61-9)[1]

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Warning: Nystatin is light-sensitive. Perform these steps with minimal exposure to direct

light. Wrap containers in aluminum foil.[9]

In a sterile, light-protected tube, weigh out the desired amount of Nystatin powder (e.g.,

2.5 mg).

Add the appropriate volume of 100% DMSO to achieve the target concentration (e.g., for

25 mg/mL, add 100 µL DMSO to 2.5 mg Nystatin).[9]

Vortex vigorously for approximately 30-60 seconds until the powder is fully dissolved. The

solution should be clear and yellow.[2][9]

Aliquot the stock solution into sterile, light-protected microcentrifuge tubes in volumes

suitable for single-use to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 4 months.[1]

Protocol 2: Determining the Minimum Inhibitory Concentration (MIC) of Nystatin via Broth

Microdilution

This protocol is adapted from the EUCAST methodology to determine the lowest concentration

of Nystatin that inhibits visible yeast growth.[7]

Materials:

Yeast strain of interest

RPMI 1640 medium with L-glutamine, buffered with MOPS to pH 7.0[7]
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2% Glucose solution, sterile

Nystatin stock solution (from Protocol 1)

Sterile 96-well microtiter plates

Spectrophotometer or plate reader (optional, for quantitative reading)

Incubator (36°C)

Procedure:

Prepare Media: Supplement RPMI 1640 medium with glucose to a final concentration of

2%.[7]

Prepare Inoculum:

Culture the yeast strain on a suitable agar plate.

Prepare a cell suspension in sterile saline or RPMI medium, adjusting the turbidity to a

0.5 McFarland standard.

Dilute this suspension in the RPMI-glucose medium to achieve a final concentration of

0.5 - 2.5 x 10⁵ CFU/mL in the microplate wells.[7]

Prepare Nystatin Dilutions:

In the 96-well plate, perform a 2-fold serial dilution of Nystatin.

Add 100 µL of RPMI-glucose medium to wells 2 through 11.

Add 200 µL of the starting Nystatin working solution to well 1.

Transfer 100 µL from well 1 to well 2, mix, then transfer 100 µL from well 2 to well 3, and

so on, until well 10. Discard 100 µL from well 10.

Well 11 serves as the growth control (no Nystatin). Well 12 serves as a sterility control

(medium only, no inoculum).
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Inoculate Plate: Add 100 µL of the prepared yeast inoculum to wells 1 through 11. This will

halve the Nystatin concentration in each well, achieving the final test concentrations.

Incubation: Incubate the plate at 36°C for 24 to 48 hours.[7]

Reading the MIC:

The MIC is the lowest Nystatin concentration that causes a complete inhibition of

visible growth (clear well) compared to the growth control (turbid well).[7]

Results can also be read spectrophotometrically at 450 nm. The MIC is defined as the

concentration that produces a significant reduction (e.g., ≥90%) in turbidity compared to

the control.[7][10]

Protocol 3: Selection of Nystatin-Resistant Yeast Mutants

This protocol describes the method for isolating spontaneous yeast mutants resistant to

Nystatin using solid media.

Materials:

Wild-type yeast strain

Rich solid medium (e.g., YPD Agar or Nystatin Assay Agar)[11][12]

Nystatin stock solution (from Protocol 1)

Sterile petri dishes

Incubator (25-30°C)

Procedure:

Prepare Selection Plates:

Prepare the desired agar medium and sterilize by autoclaving.[11]
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Cool the medium in a water bath to 45-50°C. Holding the medium at too high a

temperature will degrade the Nystatin.[8]

Add the required volume of Nystatin stock solution to the molten agar to achieve the

desired final concentration (e.g., 10, 15, or 60 units/mL for a first-step selection).[6] Mix

thoroughly by swirling to ensure even distribution.

Pour the plates and allow them to solidify completely. Use freshly prepared plates for

best results.[11][12]

Prepare Yeast Culture:

Inoculate the wild-type yeast strain into liquid broth and grow to a high density (late log

or stationary phase) to maximize the number of cells screened.

Plating:

Spread a high concentration of cells (e.g., 10⁷ to 10⁸ cells) onto each Nystatin selection

plate. Also, plate a dilution series onto non-selective plates to calculate the survival

frequency.

Incubation: Incubate the plates at 25-30°C for 3-7 days. Resistant colonies will appear

against a background of no growth.[13]

Isolate and Purify:

Pick individual, well-isolated colonies from the selection plates.

Purify the isolates by re-streaking them onto a fresh Nystatin selection plate to confirm

their resistance.

(Optional) Multi-Step Selection: To obtain highly resistant mutants, take a confirmed

resistant colony from a low-concentration plate and repeat the selection process on plates

with a significantly higher Nystatin concentration (e.g., 800 units/mL).[6]

Verification and Storage: Confirm the resistance level of the final isolates by performing an

MIC assay (Protocol 2). Store the confirmed resistant strains as glycerol stocks at -80°C

for long-term use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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